Regio- and stereoselective synthesis of enantiomerically pure [60]fullerene tris-adducts with an inherently chiral e,e,e addition pattern†
Chemical Communications Pub Date: 2005-06-15 DOI: 10.1039/B502822A
Abstract
The synthesis and flash column chromatographic separation of enantiomerically pure tris-adducts of C60 with an e,e,e-addition pattern is achieved via cyclopropanation with chiral D3-symmetrical cyclo-tris(malonate) tethers.
![Graphical abstract: Regio- and stereoselective synthesis of enantiomerically pure [60]fullerene tris-adducts with an inherently chiral e,e,e addition pattern](http://scimg.chem960.com/usr/1/B502822A.jpg)
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Journal Nameļ¼Chemical Communications
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